7-[(E)-2-(2,4-dichlorophenyl)ethenyl]-2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-[(E)-2-(2,4-dichlorophenyl)ethenyl]-2-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C24H18Cl2N4S/c1-15-3-4-16(2)29(15)22-10-12-31-24(22)21-14-23-27-11-9-19(30(23)28-21)8-6-17-5-7-18(25)13-20(17)26/h3-14H,1-2H3/b8-6+
• InChI Key: AWWMCOZNWYBMCP-SOFGYWHQSA-N
• Canonical SMILES: CC1=CC=C(N1C2=C(SC=C2)C3=NN4C(=CC=NC4=C3)C=CC5=C(C=C(C=C5)Cl)Cl)C
• Isomeric SMILES: CC1=CC=C(N1C2=C(SC=C2)C3=NN4C(=CC=NC4=C3)/C=C/C5=C(C=C(C=C5)Cl)Cl)C
• Molecular Formula: C24H18Cl2N4S
• Molecular Weight: 465.4 g/mol

Description

7-[(E)-2-(2,4-dichlorophenyl)ethenyl]-2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C24H18Cl2N4S and its molecular weight is 465.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Aspects of Pyrazolo[1,5-a]pyrimidine Scaffold

Pyrazolo[1,5-a]pyrimidines, including the specific chemical compound , are recognized for their broad range of medicinal properties, such as anticancer, CNS agents, anti-infectious, anti-inflammatory, and CRF1 antagonists. Significant advances in synthetic strategies for developing drug-like candidates utilizing this scaffold have been made. Structure-activity relationship (SAR) studies have highlighted the importance of this compound class in drug discovery, urging medicinal chemists to explore further its potential in developing new drug candidates. This review by Cherukupalli et al. (2017) marks the first compilation of significant advances in the field since the 1980s, underscoring the versatility and potential of the pyrazolo[1,5-a]pyrimidine scaffold in medicinal chemistry (Cherukupalli et al., 2017).

Applications in Heterocyclic Chemistry

The pyrazolo[1,5-a]pyrimidine derivative is part of a larger family of compounds with significant roles in heterocyclic chemistry. Studies have demonstrated its utility in synthesizing complex molecules, highlighting its importance in the pharmaceutical industry due to its bioavailability and broader synthetic applications. A comprehensive review by Parmar et al. (2023) covers synthetic pathways employed for the development of pyranopyrimidine scaffolds, emphasizing the versatility and applicability of these compounds in medicinal and pharmaceutical contexts (Parmar et al., 2023).

Regio-Orientation in Pyrazolo[1,5-a]pyrimidines

Understanding the regio-orientation and regioselectivity in the synthesis of pyrazolo[1,5-a]pyrimidines, including the specific compound , is crucial for optimizing its medicinal properties. A review focused on the reactions of 3(5)-aminopyrazoles with bielectrophilic reagents, leading to pyrazolo[1,5-a]pyrimidines, reveals the significance of regio-orientation in synthesizing these compounds. This analysis by Mohamed and Mahmoud (2019) provides insight into the controversy and challenges associated with the regio-orientation of substituents on the pyrimidine ring, highlighting the need for further research in this area (Mohamed & Mahmoud, 2019).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available data.